Cas no 2648932-47-0 ((2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid)

• Product Name: (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid
• CAS No: 2648932-47-0
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6406892
• PubChem ID: 165550409
• Update Time: 2025-05-20

(2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid
• EN300-1488092
• 2648932-47-0
• (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-hydroxypropanoic acid

• Inchi： 1S/C24H28N2O6/c1-15(10-11-22(28)26-21(13-27)23(29)30)12-25-24(31)32-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21,27H,10-14H2,1H3,(H,25,31)(H,26,28)(H,29,30)/t15?,21-/m0/s1
• InChI Key： BEEOCKMHRAWWJG-FXMQYSIJSA-N
• SMILES： O(C(NCC(C)CCC(N[C@H](C(=O)O)CO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid

Comprehensive Overview of (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid (CAS No. 2648932-47-0)

(2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid (CAS No. 2648932-47-0) is a specialized peptide derivative widely used in biochemical research and pharmaceutical development. This compound, often referred to by its abbreviated name, plays a critical role in solid-phase peptide synthesis (SPPS), particularly in the protection of amino groups during the synthesis of complex peptides. Its unique structure, featuring a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it indispensable in modern peptide chemistry.

The Fmoc-protected amino acid derivative is highly sought after due to its stability and ease of deprotection under mild basic conditions. Researchers frequently inquire about its solubility, storage conditions, and compatibility with other reagents, as these factors are crucial for optimizing synthesis protocols. The compound’s chiral center at the (2S)-position ensures its utility in producing enantiomerically pure peptides, a hot topic in drug discovery and biotechnology.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in therapeutic peptides and diagnostic applications. (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid is frequently discussed in forums and research papers addressing challenges like side-chain protection, coupling efficiency, and scale-up processes. Its compatibility with automated synthesizers has also made it a staple in high-throughput peptide production.

From a commercial perspective, the compound’s CAS No. 2648932-47-0 is often searched alongside terms like bulk suppliers, purity specifications, and GMP-grade availability. The rise of peptide-based therapeutics for conditions such as diabetes and cancer has further amplified interest in this Fmoc-amino acid derivative. Companies specializing in peptide reagents highlight its role in developing innovative biologics, aligning with the growing trend toward personalized medicine.

For laboratory use, handling (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid requires attention to moisture-sensitive conditions and light exposure, as these can impact its stability. Common queries include its melting point, NMR spectra, and HPLC analysis methods, which are essential for quality control. Researchers also explore its green chemistry alternatives, reflecting the industry’s shift toward sustainable synthesis practices.

In summary, (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid (CAS No. 2648932-47-0) is a cornerstone in peptide science, bridging fundamental research and cutting-edge applications. Its versatility and relevance to biopharmaceutical trends ensure its continued prominence in scientific and industrial settings.